N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide

• IUPAC Name: N-(4-fluorophenyl)-4-(pyrrolidine-1-carbonyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C17H22FN3OS/c18-14-3-5-15(6-4-14)19-17(23)21-11-7-13(8-12-21)16(22)20-9-1-2-10-20/h3-6,13H,1-2,7-12H2,(H,19,23)
• InChI Key: RRMATQLVPZLKGX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCN(CC2)C(=S)NC3=CC=C(C=C3)F
• Molecular Formula: C17H22FN3OS
• Molecular Weight: 335.4 g/mol

Description

N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide, also known as FPPT, is a compound that has been widely researched for its potential applications in the field of neuroscience. This compound has shown promising results in various studies and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide involves its binding to the sigma-1 receptor, which is a chaperone protein that is involved in various cellular processes, including calcium signaling, protein folding, and lipid metabolism. Binding of N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide to the sigma-1 receptor results in the modulation of these processes, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide has been found to have a wide range of biochemical and physiological effects, including the modulation of calcium signaling, the inhibition of acetylcholinesterase activity, and the enhancement of neurotrophic factor expression. These effects have been implicated in the potential therapeutic applications of N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. However, one limitation of N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide, including the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the identification of new therapeutic applications. Additionally, further studies are needed to elucidate the precise mechanisms of action of N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide and its potential interactions with other cellular pathways.

Scientific Research Applications

N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide has been extensively studied for its potential application in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that N-(4-fluorophenyl)-4-(1-pyrrolidinylcarbonyl)-1-piperidinecarbothioamide has a high affinity for the sigma-1 receptor, which is implicated in the pathogenesis of these disorders.